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Abstract

This technical guide provides a comprehensive overview of the key spectroscopic
characteristics of Diethyl (ethoxyacetyl)phosphonate (CAS 30492-56-9). Designed for
researchers, scientists, and professionals in drug development, this document delves into the
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data essential
for the unambiguous identification and characterization of this organophosphorus compound.
By integrating established spectroscopic principles with data from analogous structures, this
guide offers a robust framework for analysis, ensuring scientific integrity and empowering
researchers in their synthetic and analytical endeavors.

Introduction: The Significance of Diethyl
(ethoxyacetyl)phosphonate

Diethyl (ethoxyacetyl)phosphonate is an organophosphorus compound belonging to the
phosphonate class, characterized by a central phosphorus atom double-bonded to one oxygen,
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single-bonded to two ethoxy groups, and single-bonded to an ethoxyacetyl moiety.[1] Its
structure suggests potential applications as a synthetic intermediate in organic chemistry,
particularly in Horner-Wadsworth-Emmons reactions for the formation of a,3-unsaturated
ketones. Understanding its spectroscopic signature is paramount for reaction monitoring, purity
assessment, and structural confirmation.

This guide provides an in-depth analysis of its expected spectroscopic data, drawing upon
fundamental principles and comparative data from structurally related compounds to offer a
predictive and practical framework for laboratory professionals.

Molecular Structure and Physicochemical
Properties

A foundational understanding of the molecule's structure and basic properties is crucial before
delving into its spectroscopic data.

Table 1: Physicochemical Properties and Identifiers of Diethyl (ethoxyacetyl)phosphonate
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Property Value Source
CAS Number 30492-56-9 [1]
Molecular Formula CsH170sP [1][2]
Molecular Weight 224.19 g/mol [2]
1-diethoxyphosphoryl-2-

UPAC Name ethoxyeth)fnonj ' 2l
Boiling Point 262.3+42.0°C at 760 mmHg [2]
Melting Point -24°C [2]
Density 1.115+0.06 g/cm3 [2]
Refractive Index n20/D 1.431 (lit.) [3]
SMILES CCOCC(=0)P(=0)(OCC)OCC [2]

INChl=1S/C8H1705P/c1-4-11-
InChl 7-8(9)14(10,12-5-2)13-6-3/h4-  [2]
7H2,1-3H3

Below is a diagram illustrating the molecular structure and atom numbering scheme used for
NMR assignments in this guide.

Caption: Molecular structure of Diethyl (ethoxyacetyl)phosphonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
organic molecules. For Diethyl (ethoxyacetyl)phosphonate, 1H, 13C, and 3P NMR are all
highly informative.

'H NMR Spectroscopy

The proton NMR spectrum will exhibit distinct signals for the three different ethyl groups and
the methylene group adjacent to the carbonyl.
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o Ethoxy groups on Phosphorus (C5/C6 and C7/C8): These two ethyl groups are chemically
equivalent and will present as a triplet for the methyl protons (C6, C8) and a multiplet
(quartet of doublets due to coupling with both the methyl protons and the phosphorus atom)
for the methylene protons (C5, C7).

o Ethoxy group on the acetyl moiety (C3/C4): This ethyl group will show a standard triplet for
the methyl protons (C4) and a quartet for the methylene protons (C3).

o Methylene group adjacent to Phosphorus (C1): This signal is expected to be a doublet due to
coupling with the phosphorus atom.

Table 2: Predicted *H NMR Chemical Shifts and Couplings
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Protons (Atom
#)

Predicted o
(ppm)

Multiplicity

Coupling
Constant (J) in
Hz

Rationale

-CHs (C6, C8)

3JHH = 7

Standard ethoxy
group methyl

protons.

-CH2- (C5, C7)

dq

3JHH = 7, 3JHP =
8

Methylene
protons adjacent
to phosphorus-
bound oxygen,
showing coupling
to both
neighboring
protons and

phosphorus.

-CHs (C4)

3JHH = 7

Standard ethoxy
group methyl

protons.

-CHz- (C3)

3JHH = 7

Methylene
protons adjacent
to an ether

oxygen.

-CHz- (C1)

2JHP = 22

Methylene
protons alpha to
both a carbonyl
and a
phosphonate
group, with
strong coupling

to phosphorus.

3C NMR Spectroscopy
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The carbon NMR spectrum will show eight distinct signals, with characteristic coupling to the
phosphorus atom for carbons C1, C5, and C7.

Table 3: Predicted *3C NMR Chemical Shifts and Couplings

. Coupling to P .
Carbon (Atom #) Predicted & (ppm) . Rationale
(JCP) in Hz

Carbonyl carbon
C=0 (C2) ~195 ~5 alphato a

phosphonate.

Methylene carbon

alpha to phosphorus,
-CHz- (C1) ~45 ~130 _

exhibiting a large one-

bond C-P coupling.

Standard ether
-O-CHz- (C3) ~68 N/A
methylene carbon.

Standard ether methyl
-CHs (C4) ~15 N/A
carbon.

Methylene carbons of
P-O-CH:z- (C5, C7)

l

64 ~6 the phosphonate
esters.

Methyl carbons of the
-CHs (C6, C8) ~16 ~6
phosphonate esters.

3P NMR Spectroscopy

The 31P NMR spectrum is a simple and powerful diagnostic tool for phosphonates. It is
expected to show a single signal.

o Expected Chemical Shift: For diethyl phosphonate derivatives, the 3P chemical shift typically
appears in the range of +10 to +30 ppm (relative to 85% H3POa4). For Diethyl
(ethoxyacetyl)phosphonate, a signal around +15 ppm would be anticipated.
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of Diethyl (ethoxyacetyl)phosphonate will be dominated by strong absorptions
corresponding to the P=0O, C=0, and C-O bonds.

Table 4: Characteristic IR Absorption Bands

. Wavenumber . ]
Functional Group Intensity Rationale
(cm™)
The carbonyl stretch
C=0 (Ketone) ~1725 Strong is a very strong and
sharp absorption.
A characteristic and
P=0 (Phosphoryl) ~1250 Strong intense absorption for
phosphonates.
Stretching vibrations
P-O-C ~1020-1050 Strong _
of the P-O-C linkage.
Stretching vibrations
C-O-C (Ether) ~1100 Strong )
of the ether linkage.
) Aliphatic C-H
C-H (sp?) ~2850-3000 Medium-Strong )
stretching.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, aiding in its identification.

e Molecular lon (M+): The nominal molecular weight is 224 g/mol . In an electron ionization (EI)
experiment, the molecular ion peak at m/z = 224 might be weak or absent due to the lability
of the molecule.

e High-Resolution MS (HRMS): For the molecular formula CsH170sP, the expected exact mass
[M+H]* is 225.0886.[4]
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Fragmentation Pattern: The fragmentation will likely be driven by the cleavage of the ester
and ether bonds. A proposed fragmentation pathway is illustrated below.

[M - OCH2CHs]*
- *OCH:2CHs 2= e
[CsH170sP]* - *CH2COOCH2CHs - [M - CH2COOCH2CHjs]* identity [P(O)(OCH2CHs)2]*
miz = 224 rearrangement o miz = 137 o m/z = 137
[CH2COOCH2CHs]*
m/z =87

Click to download full resolution via product page

Caption: Proposed ESI-MS fragmentation pathway.

Experimental Protocols

To acquire the data discussed, the following general protocols are recommended.

NMR Spectroscopy

Sample Preparation: Dissolve ~10-20 mg of Diethyl (ethoxyacetyl)phosphonate in ~0.6
mL of a deuterated solvent (e.g., CDCIs).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

1H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-
noise ratio. Use tetramethylsilane (TMS) as an internal standard (0 ppm).

13C NMR: Acquire a proton-decoupled 2C spectrum. A larger number of scans will be
required compared to *H NMR.

31P NMR: Acquire a proton-decoupled 3P spectrum using 85% H3POa as an external
standard (0 ppm).

IR Spectroscopy
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o Sample Preparation: As the compound is a liquid at room temperature, a neat spectrum can
be obtained by placing a thin film of the sample between two NaCl or KBr plates.

e Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

o Data Acquisition: Scan the sample over the range of 4000-400 cm™1,

Mass Spectrometry

o Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,
methanol or acetonitrile).

 Instrumentation: Utilize a mass spectrometer with an appropriate ionization source (e.g.,
Electrospray lonization - ESI for soft ionization or Electron lonization - EI).

o Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-300). For
HRMS, use a high-resolution instrument like a TOF or Orbitrap analyzer.

Conclusion

The spectroscopic characterization of Diethyl (ethoxyacetyl)phosphonate is straightforward
using standard analytical techniques. The combination of 1H, 13C, and 3P NMR, along with IR
and MS, provides a detailed and unambiguous structural confirmation. This guide serves as a
practical reference for scientists, outlining the expected spectral features and providing a
foundation for the interpretation of experimental data. The provided protocols and predictive
data are designed to enhance the efficiency and accuracy of research and development
involving this versatile phosphonate reagent.

References

e The Royal Society of Chemistry. (n.d.). Supporting Information - Metal-free phosphonation of
heteroarene N-oxides with trialkyl phosphite at room temperature. Retrieved from [Link]

e PubChem. (n.d.). Diethyl ethylphosphonate. National Center for Biotechnology Information.
Retrieved from [Link]

e PubChem. (n.d.). Diethyl (2,2-diethoxyethyl)phosphonate. National Center for Biotechnology
Information. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1583891/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-characterization-of-diethyl-ethoxyacetyl-phosphonate
https://www.rsc.org/suppdata/c9/sc/c9sc04975a/c9sc04975a1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6534
https://pubchem.ncbi.nlm.nih.gov/compound/82071
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

e SpectraBase. (n.d.). Diethyl (2,2-diethoxyethyl)phosphonate. Wiley-VCH GmbH. Retrieved
from [Link]

e PubChem. (n.d.). Diethyl acetylphosphonate. National Center for Biotechnology Information.
Retrieved from [Link]

e NIST. (n.d.). Phosphonic acid, (phenylmethyl)-, diethyl ester. NIST WebBook. Retrieved from
[Link]

e PubChemlLite. (n.d.). Diethyl (ethoxyacetyl)phosphonate (C8H1705P). Retrieved from
[Link]

e Organic Syntheses. (n.d.). diethyl [(2-tetrahydropyranyloxy)methyl]phosphonate. Retrieved
from [Link]

» National Center for Biotechnology Information. (2022). The Synthesis and Evaluation of
Diethyl Benzylphosphonates as Potential Antimicrobial Agents. PMC. Retrieved from [Link]

e MDPI. (n.d.). Synthesis of Functionalized Diethyl(pyrrolidin-2-yl)phosphonate and Diethyl(5-
oxopyrrolidin-2-yl)phosphonate. Retrieved from [Link]

o Wikipedia. (n.d.). Diethylphosphite. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of Diethyl (ethoxyacetyl)phosphonate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1583891/docs#a-technical-guide-to-the-
spectroscopic-characterization-of-diethyl-ethoxyacetyl-phosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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